Cas no 2171627-74-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2171627-74-8
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6440565
• PubChem ID: 165524350
• Update Time: 2025-05-30

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• 2171627-74-8
• EN300-1527722
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C26H26N2O5/c1-2-7-22(23(29)28-14-16-12-26(28,13-16)24(30)31)27-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-11,16,21-22H,1,7,12-15H2,(H,27,32)(H,30,31)
• InChI Key： MPJXHXJBMASXSG-UHFFFAOYSA-N
• SMILES： OC(C12CC(CN1C(C(CC=C)NC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)C2)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid (CAS No. 2171627-74-8)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid, identified by its CAS number 2171627-74-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate cyclic and heterocyclic structures, which contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an azabicyclo[2.1.1]hexane scaffold suggests a high degree of molecular complexity, making it a subject of interest for researchers exploring novel pharmacophores.

The structural framework of this compound is notable for its combination of a pent-4-enoyl group and an amino functionality, which are often employed in the design of bioactive molecules. The fluoren-9-ylmethoxycarbonyl part not only adds to the molecular weight but also influences the electronic properties of the molecule, potentially affecting its interactions with biological targets. Such structural features are frequently investigated in the context of drug discovery, as they can modulate binding affinity and selectivity.

In recent years, there has been a growing interest in azabicycloalkanes due to their potential as scaffolds for developing novel therapeutic agents. The azabicyclo[2.1.1]hexane core is known for its rigid conformation, which can be advantageous in optimizing binding interactions with protein targets. This structural motif has been explored in various drug candidates, demonstrating its utility in enhancing pharmacokinetic properties such as solubility and metabolic stability.

The pent-4-enoyl group in this compound introduces a double bond that can participate in various chemical reactions, including Michael additions and Diels-Alder reactions, which are commonly utilized in synthetic organic chemistry. These reactions are pivotal in constructing more complex molecules or modifying existing ones for improved biological activity. The presence of an amino group further extends the possibilities for chemical modification, allowing for derivatization into amides, esters, or other functionalized compounds.

From a pharmaceutical perspective, the combination of these structural elements suggests that 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid may exhibit multiple modes of action or interact with diverse biological pathways. Such multifunctionality is highly valued in drug development, as it can lead to enhanced therapeutic efficacy and reduced side effects. Current research trends indicate that compounds with similar structural motifs are being investigated for their potential in treating a range of diseases, including neurological disorders, inflammation, and cancer.

The fluoren-9-ylmethoxycarbonyl moiety is particularly interesting from a synthetic chemistry standpoint, as it serves as a protecting group for amino functions and can be readily removed under specific conditions. This feature makes the compound a valuable intermediate in multi-step syntheses aimed at producing more complex drug candidates. Additionally, the rigid structure provided by the azabicyclo[2.1.1]hexane core can help maintain the correct conformational orientation of functional groups relative to biological targets, thereby improving binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before experimental testing is conducted. By leveraging molecular modeling techniques such as molecular dynamics simulations and docking studies, scientists can identify potential binding interactions between 2-2-(({(9H-fluoreninmthoxycarbonyl}amino)pent4enoyl}-2azabicyclo21 hexane)-carboxylic acid and target proteins or enzymes. These computational approaches have become indispensable tools in modern drug discovery pipelines.

The synthesis of this compound involves several sophisticated organic transformations, including condensation reactions, cyclization processes, and functional group interconversions. Each step must be carefully optimized to ensure high yields and purity levels required for pharmaceutical applications. The use of advanced synthetic methodologies also underscores the importance of expertise in medicinal chemistry and organic synthesis.

In conclusion, 22(({(9H-fluorenylmethoxycarbonyl}amino)pentylenoylpentyl)-carboxylic acid azacyclo21 hexane)-carboxylic acid (CAS No 2171627 74 8) represents an intriguing molecule with significant potential in pharmaceutical research Its complex structure multifunctionality and versatility make it an attractive candidate for further exploration As our understanding of biological systems continues to evolve so too will our ability to design molecules that interact selectively with disease-causing targets This compound stands as a testament to the ingenuity inherent in modern medicinal chemistry